Cas no 2138233-88-0 (5-Quinolineacetic acid, 1,2,3,4-tetrahydro-, 1,1-dimethylethyl ester)

• Product Name: 5-Quinolineacetic acid, 1,2,3,4-tetrahydro-, 1,1-dimethylethyl ester
• CAS No: 2138233-88-0
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5269227
• Update Time: 2025-05-21

5-Quinolineacetic acid, 1,2,3,4-tetrahydro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Quinolineacetic acid, 1,2,3,4-tetrahydro-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H21NO2/c1-15(2,3)18-14(17)10-11-6-4-8-13-12(11)7-5-9-16-13/h4,6,8,16H,5,7,9-10H2,1-3H3
• InChI Key： PWOFFCILDJJOFI-UHFFFAOYSA-N
• SMILES： N1C2=C(C(CC(OC(C)(C)C)=O)=CC=C2)CCC1

Additional information on 5-Quinolineacetic acid, 1,2,3,4-tetrahydro-, 1,1-dimethylethyl ester

Recent Advances in the Study of 5-Quinolineacetic Acid, 1,2,3,4-Tetrahydro-, 1,1-Dimethylethyl Ester (CAS: 2138233-88-0)

The compound 5-Quinolineacetic acid, 1,2,3,4-tetrahydro-, 1,1-dimethylethyl ester (CAS: 2138233-88-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 5-Quinolineacetic acid, 1,2,3,4-tetrahydro-, 1,1-dimethylethyl ester, which make it a promising candidate for the development of novel therapeutics. The compound's quinoline core, coupled with the tetrahydro modification and the tert-butyl ester group, imparts specific physicochemical properties that enhance its bioavailability and target specificity. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic asymmetric methods, to produce this compound with high purity and yield.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, it has shown inhibitory activity against certain enzymes involved in inflammatory and oncogenic processes. These findings suggest potential applications in treating conditions such as chronic inflammation and certain types of cancer. Additionally, the compound's pharmacokinetic profile, including its metabolic stability and tissue distribution, has been characterized in preclinical models, providing a foundation for further clinical development.

One of the most notable aspects of recent research is the exploration of 5-Quinolineacetic acid, 1,2,3,4-tetrahydro-, 1,1-dimethylethyl ester as a scaffold for the design of new drug candidates. Structural-activity relationship (SAR) studies have identified key modifications that can enhance its therapeutic potential while minimizing off-target effects. Computational modeling and molecular docking studies have further elucidated its interactions with biological targets, offering insights into its mechanism of action.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as scalability of synthesis, formulation stability, and potential toxicity need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound's development.

In conclusion, 5-Quinolineacetic acid, 1,2,3,4-tetrahydro-, 1,1-dimethylethyl ester (CAS: 2138233-88-0) represents a valuable chemical entity with significant potential in drug discovery. Ongoing research efforts are expected to further unravel its therapeutic capabilities and pave the way for its integration into clinical practice. This brief underscores the importance of continued investment in the study of this compound and related derivatives to harness their full pharmacological potential.